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Compound Name:

An In-Depth Technical Guide to (S)-3-Aminopiperidine Dihydrochloride for Advanced
Research and Pharmaceutical Development

Introduction

(S)-3-Aminopiperidine dihydrochloride is a chiral heterocyclic amine of significant interest in
the pharmaceutical industry. It serves as a crucial building block, or synthon, in the assembly of
complex, biologically active molecules. Its value is intrinsically linked to its specific three-
dimensional structure—the "(S)" stereoconfiguration—which is often essential for precise
interaction with biological targets such as enzymes and receptors. This guide provides a
comprehensive technical overview of its chemical properties, synthesis, applications, and
handling, tailored for professionals in drug discovery and chemical development. The
dihydrochloride salt form is prevalent as it confers enhanced stability and aqueous solubility,
simplifying its use in various synthetic and biological applications.[1][2][3]

Physicochemical Properties and Specifications

The fundamental characteristics of (S)-3-Aminopiperidine dihydrochloride define its utility
and handling requirements. As a dihydrochloride salt, both the exocyclic and endocyclic
nitrogen atoms are protonated, increasing the compound's polarity and water solubility.[1]
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Property

Data

Source(s)

Molecular Formula

CsH14CI2N2 (or CsH12N2-2HCI)

[1]14][516]

Molecular Weight 173.08 g/mol [311415][6]

CAS Number 334618-07-4 [41[51[7]
White to off-white or light

Appearance ) ) [31[4]18]
brown crystalline powder/solid

Melting Point ~230 °C (decomposes)

Optical Rotation

[a]/D = -2.0° to +2.0°
(concentration and solvent

dependent)

[3](8]

Purity (Typical)

=297%

[4]

Chemical Structure

The structure consists of a six-membered piperidine ring with an amino group at the third

carbon position. The "(S)" designation refers to the stereochemistry at this chiral center, which

is critical for its function in many pharmaceutical agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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